Cas no 455-15-2 (4-Fluorophenyl Methyl Sulfone)
4-Fluorophenyl Methyl Sulfone is a fluorinated sulfone compound characterized by its stable sulfonyl functional group and aromatic fluorine substitution. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The fluorine atom enhances electron-withdrawing properties, influencing the compound's binding affinity and metabolic stability in active ingredients. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically supplied as a white crystalline solid with good solubility in common organic solvents, facilitating handling in laboratory and industrial settings. Its stability under standard conditions further supports its utility in multi-step synthetic routes.
4-Fluorophenyl Methyl Sulfone structure
Product Name:4-Fluorophenyl Methyl Sulfone
CAS No:455-15-2
MF:C7H7FO2S
MW:174.192684412003
MDL:MFCD00039753
CID:37508
PubChem ID:67994
Update Time:2025-05-27
4-Fluorophenyl Methyl Sulfone Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-4-(methylsulfonyl)benzene
- 4-Fluorophenyl Methyl Sulfone
- 1-fluoro-4-methylsulfonylbenzene
- 4-Fluorophenyl methyl sulphone
- Benzene,1-fluoro-4-(methylsulfonyl)-
- 1-Fluoro-4-(methylsulphonyl)benzene
- NSC-226256
- InChI=1/C7H7FO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,1H
- CS-W002183
- methyl 4-fluorophenyl sulfone
- F0651
- 4-flurophenyl methyl sulfone
- NSC226256
- FT-0618555
- Benzene, 1-fluoro-4-(methylsulfonyl)-
- 455-15-2
- AKOS001121819
- 1-fluoro-4-methanesulfonylbenzene
- Sulfone, p-fluorophenyl methyl
- SCHEMBL444872
- HMS1729A15
- DTXSID80196531
- 4-Fluorophenyl methyl sulfone, 97%
- AC-16492
- DS-2855
- p-fluorophenyl methyl sulfone
- PS-8627
- (4-fluorophenyl)methyl sulfone
- 4-fluorophenyl-methylsulfone
- UNII-8Z2TY4MZF4
- EN300-18243
- BP-11605
- 1-Fluoro-4-methanesulfonyl-benzene
- J-515415
- MFCD00039753
- NS00043526
- 8Z2TY4MZF4
- SY013818
- NSC 226256
- 4-fluoro-methanesulfonylbenzene
- 1-Fluoro-4-(methylsulfonyl)-benzene
- 1-Fluoro-4-(methylsulfonyl)benzene #
- 1-fluoro-4-methylsulfonyl-benzene
- 4-Fluorophenylmethylsulfone
- EINECS 207-237-0
- AM803929
- Benzene, 1-fluoro-4-(methylsulphonyl)-
- Z57475486
- DB-051311
- DTXCID20119022
- 207-237-0
-
- MDL： MFCD00039753
- Inchi： 1S/C7H7FO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,1H3
- InChI Key： DPJHZJGAGIWXTD-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)F)(=O)=O
- BRN： 2045674
Computed Properties
- Exact Mass: 174.01500
- Monoisotopic Mass: 174.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.2768 (estimate)
- Melting Point: 78.0 to 82.0 deg-C
- Boiling Point: 295.9℃ at 760 mmHg
- Flash Point: 132.8℃
- Refractive Index: 1.507
- PSA: 42.52000
- LogP: 2.31000
- Solubility: Not determined
4-Fluorophenyl Methyl Sulfone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264-P270-P301+P312+P330-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R22
4-Fluorophenyl Methyl Sulfone Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Fluorophenyl Methyl Sulfone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F0651-5g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | 98.0%(GC) | 5g |
￥190.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F0651-25g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | 98.0%(GC) | 25g |
￥890.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F168A-25g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | 99% | 25g |
￥713.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F168A-5g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | 99% | 5g |
￥173.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F168A-1g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | 99% | 1g |
￥58.0 | 2022-09-28 | |
| Alichem | A019089573-25g |
1-Fluoro-4-(methylsulfonyl)benzene |
455-15-2 | 95% | 25g |
$197.88 | 2023-09-01 | |
| Alichem | A019089573-100g |
1-Fluoro-4-(methylsulfonyl)benzene |
455-15-2 | 95% | 100g |
$511.00 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156692-100g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | >98.0%(GC) | 100g |
¥1398.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156692-1g |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | >98.0%(GC) | 1g |
¥35.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156692-25G |
4-Fluorophenyl Methyl Sulfone |
455-15-2 | >98.0%(GC) | 25g |
¥437.90 | 2023-09-02 |
4-Fluorophenyl Methyl Sulfone Related Literature
-
Ying Fu,Qin-Shan Xu,Quan-Zhou Li,Zhengyin Du,Ke-Hu Wang,Danfeng Huang,Yulai Hu Org. Biomol. Chem. 2017 15 2841
-
Amy E. Shiely,Catherine N. Slattery,Alan Ford,Kevin S. Eccles,Simon E. Lawrence,Anita R. Maguire Org. Biomol. Chem. 2017 15 2609
-
Yaoguang Huang,Deping Li,Chang Xu,Chengze Zhu,Limeng Wu,Meiling Shen,Yue Li,Xiaowen Jiang,Wenwu Liu,Qingchun Zhao,Tianshu Ren New J. Chem. 2022 46 20972
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4. Cooperativity and steric hindrance: important factors in the binding of α-cyclodextrin with para-substituted aryl alkyl sulfides, sulfoxides and sulfonesD. Martin Davies,Michael E. Deary J. Chem. Soc. Perkin Trans. 2 1995 1287
-
5. Activation of hydrogen by rhodium complexes containing sulphide ligands. Part II. The trichlorotris(diethyl sulphide)rhodium(III)-catalysed hydrogenation of maleic acidB. R. James,F. T. T. Ng J. Chem. Soc. Dalton Trans. 1972 355
455-15-2 (4-Fluorophenyl Methyl Sulfone) Related Products
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- 652171-14-7(Benzene, 1,3-difluoro-2-(methylsulfonyl)-)
- 654-47-7(2-Fluorophenyl Methyl Sulfone)
- 59080-18-1(Naphthalene, 1-fluoro-4-(methylsulfonyl)-)
- 312-31-2(1-(Benzenesulfonyl)-4-fluorobenzene)
- 424792-57-4(1,2-difluoro-4-methanesulfonylbenzene)
- 236739-03-0(1,4-Difluoro-2-(methylsulfonyl)benzene)
- 236739-02-9(2,4-Difluorophenyl Methyl Sulfone)
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